
Inavolisib Technical Support Center: Navigating
Solubility Challenges

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Inavolisib

Cat. No.: B607613 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) regarding solubility issues encountered when working with inavolisib (also

known as GDC-0077) in DMSO. Our aim is to equip researchers with the necessary

information to ensure successful experimental outcomes.

Frequently Asked Questions (FAQs)
Q1: Is inavolisib soluble in DMSO?

A1: Yes, inavolisib is soluble in dimethyl sulfoxide (DMSO).[1][2] Commercially available data

indicates a high solubility, with concentrations of up to 100 mg/mL being achievable.[1]

However, it is crucial to use fresh, high-quality DMSO to achieve optimal dissolution.

Q2: Why is my inavolisib not fully dissolving in DMSO?

A2: Several factors can contribute to incomplete dissolution. A primary reason is the

hygroscopic nature of DMSO, which readily absorbs moisture from the atmosphere.[1] This

absorbed water can significantly reduce the solubility of inavolisib. Additionally, the quality and

purity of the inavolisib lot can influence its solubility.

Q3: What is the recommended procedure for dissolving inavolisib in DMSO?
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A3: To prepare a stock solution, it is recommended to use newly opened, anhydrous DMSO.[1]

Aiding the dissolution process by vortexing and sonicating the solution is also advised.[1] For a

detailed step-by-step guide, please refer to the Experimental Protocols section.

Q4: Can I store inavolisib stock solutions in DMSO?

A4: Yes, inavolisib stock solutions in DMSO can be stored. For short-term storage, -20°C is

suitable for up to one month. For longer-term storage, it is recommended to store aliquots at

-80°C, which can maintain stability for up to six months.[1] It is important to avoid repeated

freeze-thaw cycles.

Q5: My inavolisib precipitates when I add the DMSO stock solution to my aqueous cell culture

media. What should I do?

A5: This is a common issue when diluting a DMSO-solubilized compound into an aqueous

buffer or media. To mitigate this, ensure the final concentration of DMSO in your cell culture

medium is low, typically below 0.5%, to avoid cytotoxicity. Adding the DMSO stock dropwise

while gently vortexing the media can aid in dispersion. Pre-warming the media to 37°C may

also help prevent precipitation.
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Issue Potential Cause Recommended Solution

Inavolisib powder does not

fully dissolve in DMSO.

1. DMSO has absorbed

moisture. 2. Insufficient mixing.

3. Inavolisib lot variability.

1. Use a fresh, unopened

bottle of anhydrous DMSO. 2.

Vortex the solution vigorously

and sonicate in a water bath

for 10-15 minutes. 3. If the

issue persists, contact the

supplier for lot-specific

solubility information.

A precipitate forms

immediately upon adding the

inavolisib DMSO stock to

aqueous media.

1. Rapid change in solvent

polarity. 2. High final

concentration of inavolisib. 3.

Low temperature of the

aqueous media.

1. Add the DMSO stock

solution drop-by-drop to the

media while gently vortexing.

2. Consider making an

intermediate dilution in media

with a slightly higher DMSO

concentration before the final

dilution. 3. Pre-warm the cell

culture media to 37°C before

adding the inavolisib stock.

A precipitate appears in the

cell culture plate after

incubation.

1. Compound has low aqueous

stability over time. 2.

Interaction with components in

the serum or media.

1. Prepare fresh dilutions of

inavolisib for each experiment.

2. Reduce the serum

concentration if possible, or

test different types of serum. 3.

Visually inspect plates before

and after adding cells to

differentiate between

compound precipitation and

cellular debris.

Inconsistent experimental

results.

1. Inaccurate concentration of

the stock solution due to

incomplete dissolution. 2.

Degradation of inavolisib in the

stock solution.

1. Ensure the compound is

fully dissolved before making

dilutions. Consider a brief

centrifugation to pellet any

undissolved material before

taking the supernatant for

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b607613?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


dilution. 2. Aliquot the stock

solution upon preparation to

minimize freeze-thaw cycles

and store at -80°C.

Data Presentation
Table 1: Solubility of Inavolisib in Common Solvents

Solvent Solubility

DMSO (Dimethyl Sulfoxide) 100 mg/mL[1]

Water Insoluble

Ethanol Insoluble

Note: It is highly recommended to use fresh, anhydrous DMSO for optimal solubility.

Experimental Protocols
Protocol for Preparing a 10 mM Inavolisib Stock
Solution in DMSO
Materials:

Inavolisib powder (Molecular Weight: 407.37 g/mol )

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes

Vortex mixer

Sonicator water bath

Procedure:
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Weighing: Accurately weigh out 4.07 mg of inavolisib powder and place it into a sterile

microcentrifuge tube.

Solvent Addition: Add 1 mL of anhydrous DMSO to the microcentrifuge tube containing the

inavolisib powder.

Dissolution:

Vortex the tube vigorously for 1-2 minutes.

Place the tube in a sonicator water bath for 10-15 minutes to ensure complete dissolution.

Visually inspect the solution to confirm there are no visible particles.

Storage:

For immediate use, the solution can be kept at room temperature, protected from light.

For short-term storage (up to 1 month), store at -20°C.

For long-term storage (up to 6 months), aliquot the stock solution into smaller volumes to

avoid repeated freeze-thaw cycles and store at -80°C.[1]
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Caption: Inavolisib inhibits the PI3K/AKT/mTOR signaling pathway.
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Caption: Workflow for preparing and using inavolisib in cell-based assays.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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